ERYTHROSIN B
ERYTHROSIN B
Erythrosine, also known as E127 or aizen erythrosine, belongs to the class of organic compounds known as xanthenes. These are polycyclic aromatic compounds containing a xanthene moiety, which consists of two benzene rings joined to each other by a pyran ring. Erythrosine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, erythrosine is primarily located in the membrane (predicted from logP).
A tetraiodofluorescein used as a red coloring in some foods (cherries, fish), as a disclosure of DENTAL PLAQUE, and as a stain of some cell types. It has structural similarity to THYROXINE.
A tetraiodofluorescein used as a red coloring in some foods (cherries, fish), as a disclosure of DENTAL PLAQUE, and as a stain of some cell types. It has structural similarity to THYROXINE.
Brand Name:
Vulcanchem
CAS No.:
15905-32-5
VCID:
VC0097352
InChI:
InChI=1S/C20H8I4O5/c21-11-5-9-17(13(23)15(11)25)28-18-10(6-12(22)16(26)14(18)24)20(9)8-4-2-1-3-7(8)19(27)29-20/h1-6,25-26H
SMILES:
C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)I)O)I)I)O)I
Molecular Formula:
C20H6I4Na2O5H2O
C20H8I4O5
C20H8I4O5
Molecular Weight:
835.9 g/mol
ERYTHROSIN B
CAS No.: 15905-32-5
Main Products
VCID: VC0097352
Molecular Formula: C20H6I4Na2O5H2O
C20H8I4O5
Molecular Weight: 835.9 g/mol
| CAS No. | 15905-32-5 |
|---|---|
| Product Name | ERYTHROSIN B |
| Molecular Formula | C20H6I4Na2O5H2O C20H8I4O5 |
| Molecular Weight | 835.9 g/mol |
| IUPAC Name | 3',6'-dihydroxy-2',4',5',7'-tetraiodospiro[2-benzofuran-3,9'-xanthene]-1-one |
| Standard InChI | InChI=1S/C20H8I4O5/c21-11-5-9-17(13(23)15(11)25)28-18-10(6-12(22)16(26)14(18)24)20(9)8-4-2-1-3-7(8)19(27)29-20/h1-6,25-26H |
| Standard InChIKey | OALHHIHQOFIMEF-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)I)O)I)I)O)I |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)I)O)I)I)O)I |
| Melting Point | 303°C |
| Physical Description | Red powder or granules. Solid |
| Description | Erythrosine, also known as E127 or aizen erythrosine, belongs to the class of organic compounds known as xanthenes. These are polycyclic aromatic compounds containing a xanthene moiety, which consists of two benzene rings joined to each other by a pyran ring. Erythrosine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, erythrosine is primarily located in the membrane (predicted from logP). A tetraiodofluorescein used as a red coloring in some foods (cherries, fish), as a disclosure of DENTAL PLAQUE, and as a stain of some cell types. It has structural similarity to THYROXINE. |
| Related CAS | 16423-68-0 (Parent) |
| Solubility | 0.7 mg/mL |
| Synonyms | 2',4',5',7'-Tetraiodofluorescein Erythrosin Erythrosin B Erythrosine Erythrosine B F D and C #3 FD and C Red No. 3 FDC Red No. 3 |
| PubChem Compound | 3259 |
| Last Modified | Nov 11 2021 |
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